Cas no 101394-53-0 (1,4-Butanedione, 1,4-bis(3,4,5-trimethoxyphenyl)-)

1,4-Butanedione, 1,4-bis(3,4,5-trimethoxyphenyl)- structure
101394-53-0 structure
Product Name:1,4-Butanedione, 1,4-bis(3,4,5-trimethoxyphenyl)-
CAS No:101394-53-0
MF:C22H26O8
MW:418.437047481537
CID:1131729
PubChem ID:23056690
Update Time:2025-04-20

1,4-Butanedione, 1,4-bis(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Butanedione, 1,4-bis(3,4,5-trimethoxyphenyl)-
    • 1,4-bis(3,4,5-trimethoxyphenyl)butane-1,4-dione
    • SCHEMBL9828028
    • DTXSID80630102
    • 101394-53-0
    • Inchi: 1S/C22H26O8/c1-25-17-9-13(10-18(26-2)21(17)29-5)15(23)7-8-16(24)14-11-19(27-3)22(30-6)20(12-14)28-4/h9-12H,7-8H2,1-6H3
    • InChI Key: WIHPXSZYTZBECI-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(C(=C(C=1)OC)OC)OC)CCC(C1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

  • Exact Mass: 418.162768g/mol
  • Monoisotopic Mass: 418.162768g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 11
  • Complexity: 477
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 418.4g/mol
  • XLogP3: 2.7
  • Topological Polar Surface Area: 89.5Ų

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